Cas no 1841079-90-0 (1,3-Dichloro-7-iodoisoquinoline)

• Product Name: 1,3-Dichloro-7-iodoisoquinoline
• CAS No: 1841079-90-0
• MF: C₉H₄Cl₂IN
• MW: 323.945232391357
• CID: 4821731
• PubChem ID: 118577022
• Update Time: 2025-09-22

1,3-Dichloro-7-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-7-iodoisoquinoline
• ClC1=NC(=CC2=CC=C(C=C12)I)Cl
• 1,3-Dichloro-7-iodoisoquinoline

• Inchi： 1S/C9H4Cl2IN/c10-8-3-5-1-2-6(12)4-7(5)9(11)13-8/h1-4H
• InChI Key： KMNZRWSRRAYMBD-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=C(N=C(C=2C=1)Cl)Cl

Computed Properties

• Exact Mass: 322.87655g/mol
• Monoisotopic Mass: 322.87655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9